Cas no 175136-68-2 (4-Methyl-1,2,3-thiadiazole-5-carbonitrile)
4-Methyl-1,2,3-thiadiazole-5-carbonitrile is a heterocyclic organic compound featuring a thiadiazole core substituted with a methyl group at the 4-position and a cyano group at the 5-position. This structure imparts reactivity useful in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for constructing more complex molecules. Its thiadiazole scaffold contributes to potential biological activity, making it valuable in medicinal chemistry research. The compound’s stability and compatibility with further functionalization enhance its utility in multi-step synthetic routes. High purity grades are available to ensure consistency in applications requiring precise chemical properties. Proper handling is advised due to its reactivity and potential sensitivity.
175136-68-2 structure
Product Name:4-Methyl-1,2,3-thiadiazole-5-carbonitrile
CAS No:175136-68-2
MF:C4H3N3S
MW:125.151718378067
MDL:MFCD00052220
CID:111823
PubChem ID:15906629
Update Time:2025-10-29
4-Methyl-1,2,3-thiadiazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-1,2,3-thiadiazole-5-carbonitrile
- 1,2,3-Thiadiazole-5-carbonitrile,4-methyl-
- 4-Methyl-[1,2,3]thiadiazole-5-carbonitrile
- 4-methylthiadiazole-5-carbonitrile
- 5-Cyano-4-methyl-1,2,3-thiadiazole
- BUTTPARK 36\06-01
- 1,2,3-Thiadiazole-5-carbonitrile,4-methyl-(9CI)
- 5-Cyano-4-methyl-1,2,3-thiadiazole ,97%
- DTXSID70579293
- AS-66062
- J-517437
- SCHEMBL4405705
- 1,2,3-Thiadiazole-5-carbonitrile, 4-methyl-
- EN300-195217
- AKOS006274346
- FT-0687881
- 175136-68-2
- MFCD00052220
- G30650
- DB-064993
-
- MDL： MFCD00052220
- Inchi： 1S/C4H3N3S/c1-3-4(2-5)8-7-6-3/h1H3
- InChI Key： SSRVAYBDOKEBHG-UHFFFAOYSA-N
- SMILES： S1C(C#N)=C(C)N=N1
Computed Properties
- Exact Mass: 125.00500
- Monoisotopic Mass: 125.00476828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 248.5°Cat760mmHg
- Flash Point: 104.1°C
- Refractive Index: 1.56
- PSA: 77.81000
- LogP: 0.71818
4-Methyl-1,2,3-thiadiazole-5-carbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methyl-1,2,3-thiadiazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 017475-1g |
5-Cyano-4-methyl-1,2,3-thiadiazole |
175136-68-2 | 95% | 1g |
￡98.00 | 2022-03-01 | |
| Fluorochem | 017475-5g |
5-Cyano-4-methyl-1,2,3-thiadiazole |
175136-68-2 | 95% | 5g |
￡390.00 | 2022-03-01 | |
| Chemenu | CM372446-1g |
4-Methyl-1,2,3-thiadiazole-5-carbonitrile |
175136-68-2 | 95%+ | 1g |
$101 | 2023-02-17 | |
| Chemenu | CM372446-5g |
4-Methyl-1,2,3-thiadiazole-5-carbonitrile |
175136-68-2 | 95%+ | 5g |
$407 | 2023-02-17 | |
| abcr | AB337674-1 g |
4-Methyl-[1,2,3]thiadiazole-5-carbonitrile; 95% |
175136-68-2 | 1 g |
€191.10 | 2023-07-19 | ||
| abcr | AB337674-5 g |
4-Methyl-[1,2,3]thiadiazole-5-carbonitrile; 95% |
175136-68-2 | 5 g |
€581.30 | 2023-07-19 | ||
| BAI LING WEI Technology Co., Ltd. | 190585-1G |
5-Cyano-4-methyl-1,2,3-thiadiazole, 97% |
175136-68-2 | 97% | 1G |
￥ 2310 | 2022-04-26 | |
| eNovation Chemicals LLC | D763379-1g |
1,2,3-Thiadiazole-5-carbonitrile, 4-methyl- |
175136-68-2 | 97% | 1g |
$230 | 2024-06-07 | |
| abcr | AB337674-1g |
4-Methyl-[1,2,3]thiadiazole-5-carbonitrile, 95%; . |
175136-68-2 | 95% | 1g |
€191.10 | 2025-02-19 | |
| abcr | AB337674-5g |
4-Methyl-[1,2,3]thiadiazole-5-carbonitrile, 95%; . |
175136-68-2 | 95% | 5g |
€581.30 | 2025-02-19 |
4-Methyl-1,2,3-thiadiazole-5-carbonitrile Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
175136-68-2 (4-Methyl-1,2,3-thiadiazole-5-carbonitrile) Related Products
- 65923-96-8(4,5-Dimethyl-1,2,3-thiadiazole)
- 910473-67-5(4-Cyclopropyl-1,2,3-thiadiazole-5-carbonitrile)
- 72770-69-5(4-tert-Butyl-1,2,3-thiadiazole-5-carbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent